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Compound of Interest

Compound Name: 1,8-Dimethoxyanthraquinone

Cat. No.: B191110 Get Quote

In-Depth Technical Guide: 1,8-
Dimethoxyanthraquinone
This guide provides core technical data for researchers, scientists, and drug development

professionals working with 1,8-Dimethoxyanthraquinone.

Core Molecular Data
The fundamental molecular properties of 1,8-Dimethoxyanthraquinone are summarized

below. This data is essential for experimental design, analytical characterization, and

computational modeling.

Property Value

Molecular Formula C₁₆H₁₂O₄[1][2][3][4][5]

Molecular Weight 268.27 g/mol [1][2]

IUPAC Name 1,8-dimethoxyanthracene-9,10-dione[2][5]

CAS Number 6407-55-2[2][3][4]
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Detailed experimental protocols for the characterization and application of 1,8-
Dimethoxyanthraquinone are crucial for reproducibility. While specific experimental

procedures are highly dependent on the research context, a generalized workflow for

compound verification is outlined below.
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Verification Workflow
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Caption: A standard experimental workflow for verifying the identity and purity of a chemical

compound.

Logical Relationship of Compound Properties

The chemical formula of a compound dictates its molecular weight and structure. This

fundamental relationship is visualized below.
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Caption: The relationship between a chemical compound, its molecular formula, and its

molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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